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Compound of Interest

Compound Name: 2,4-Dimethylbenzophenone

Cat. No.: B072148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2,4-
Dimethylbenzophenone (CAS No. 1140-14-3), a chemical intermediate used in various

industrial and research applications. This document outlines the known hazards, exposure

control measures, and emergency procedures to ensure its safe use in a laboratory setting. All

personnel handling this substance should be thoroughly trained in these procedures.

Hazard Identification and Classification
2,4-Dimethylbenzophenone is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with acute toxicity, skin and eye irritation, and respiratory tract irritation.[1][2]

GHS Classification
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Skin corrosion/irritation 2
H315: Causes skin irritation[1]

[2]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

Hazard Pictograms and Signal Word
Pictogram:

alt text

Signal Word: Warning[1][2]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2,4-
Dimethylbenzophenone is essential for its safe handling and storage.
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Property Value

Molecular Formula C₁₅H₁₄O[1][3]

Molecular Weight 210.27 g/mol [1][3]

CAS Number 1140-14-3[1][3]

Appearance Light brown powder solid[4]

Boiling Point 200 °C at 17 mmHg[4]

Melting Point 93 - 97 °C[4]

Solubility No data available[4]

Flash Point No data available[4]

Autoignition Temperature No data available[4]

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for 2,4-Dimethylbenzophenone are not readily available in the

reviewed literature, the GHS classification indicates that it is harmful if swallowed.[1][2] For

context, toxicological data for the parent compound, benzophenone, is provided below. It is

crucial to note that this data is not directly applicable to 2,4-Dimethylbenzophenone and

should be used for informational purposes only.

Toxicological Data for Benzophenone (CAS No. 119-61-9)

Test Species Route Value

LD50 Rat Oral > 10,000 mg/kg

LD50 Mouse Oral 2,896 mg/kg

LD50 Rabbit Dermal 3,535 mg/kg

This data is for Benzophenone and not 2,4-Dimethylbenzophenone.
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Experimental Protocols for Hazard Assessment
The GHS classifications for skin and eye irritation are typically determined through

standardized experimental protocols. The following are summaries of the relevant OECD

guidelines.

Skin Irritation: OECD Test Guideline 404
This test is designed to assess the potential of a substance to cause skin irritation.[1]

Methodology:

Test Animal: Healthy, young adult albino rabbit.

Application: A single dose of 0.5 g of the solid test substance, moistened with a small amount

of a suitable vehicle, is applied to a small area of shaved skin (approximately 6 cm²). An

untreated area of skin serves as a control.

Exposure: The application site is covered with a porous gauze dressing and semi-occlusive

bandage for a 4-hour exposure period.

Observation: After the exposure period, the dressing is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Observations may continue for up to 14 days to assess the reversibility of any effects.

Scoring: The severity of erythema and edema is scored according to a standardized scale.

Eye Irritation: OECD Test Guideline 405
This test evaluates the potential of a substance to cause serious eye damage or irritation.[2]

Methodology:

Test Animal: Healthy, young adult albino rabbit.

Application: A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for

solids) is instilled into the conjunctival sac of one eye. The other eye remains untreated and

serves as a control.
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Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation. Observations may continue

for up to 21 days.

Scoring: The severity of the ocular lesions is graded according to a standardized scoring

system.

Safe Handling and Storage
Adherence to proper handling and storage procedures is paramount to minimizing the risk of

exposure.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling 2,4-
Dimethylbenzophenone.
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Personal Protective Equipment (PPE)

Engineering Controls
(Fume Hood)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile)

Eye Protection
(Safety glasses with side shields or goggles)

Body Protection
(Lab coat, closed-toe shoes)

Respiratory Protection
(Use in a well-ventilated area.

Respirator may be required for large quantities or poor ventilation.)

Handling 2,4-Dimethylbenzophenone

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,4-
Dimethylbenzophenone.

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid breathing dust.[2]

Avoid contact with skin and eyes.[5]
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Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the work area.[2]

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from strong oxidizing agents.[4]

Store locked up.[2]

Emergency Procedures
The following flowchart outlines the appropriate first aid measures in case of exposure to 2,4-
Dimethylbenzophenone.

First Aid Measures

Inhalation:
Move to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Skin Contact:
Immediately wash with plenty of soap and water.

Remove contaminated clothing.
Seek medical attention if irritation persists.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
Seek immediate medical attention.

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Seek immediate medical attention.

Exposure to 2,4-Dimethylbenzophenone

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2,4-Dimethylbenzophenone.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[2][5]

Hazardous Combustion Products: Carbon monoxide and carbon dioxide.[5]
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Special Protective Equipment: Wear a self-contained breathing apparatus and full protective

gear.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust

formation.

Environmental Precautions: Prevent from entering drains or waterways.

Containment and Cleanup: Sweep up the material and place it in a suitable container for

disposal.

Disposal Considerations
Dispose of 2,4-Dimethylbenzophenone and its containers in accordance with local, regional,

and national regulations.[2] It may be possible to dispose of the chemical through a licensed

waste disposal company.

Logical Relationship of Hazard Management
The effective management of risks associated with 2,4-Dimethylbenzophenone involves a

logical progression from identifying hazards to implementing control measures.

Hazard Management Workflow

Hazard Identification
- Acute Oral Toxicity
- Skin/Eye Irritation

- Respiratory Irritation

Risk Assessment
- Evaluate exposure potential

- Consider quantities used and procedures

 informs 
Control Measures

- Engineering Controls (Fume Hood)
- Administrative Controls (SOPs)

- Personal Protective Equipment (PPE)

 determines 
Emergency Preparedness

- First Aid Training
- Spill Kit Availability

- Fire Extinguisher Access

 supports 

Click to download full resolution via product page

Caption: Logical workflow for managing the hazards of 2,4-Dimethylbenzophenone.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. All users should consult the most current Safety Data Sheet (SDS) for 2,4-
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Dimethylbenzophenone and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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